N-[3-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-4-methoxybenzamide

• Molecular Formula: C19H17N5O2S
• Molecular Weight: 379.4 g/mol
• IUPAC Name: N-[3-(3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-4-methoxybenzamide
• InChI: InChI=1S/C19H17N5O2S/c1-3-16-21-22-19-24(16)23-18(27-19)13-5-4-6-14(11-13)20-17(25)12-7-9-15(26-2)10-8-12/h4-11H,3H2,1-2H3,(H,20,25)
• InChI Key: PPFGGZUFFKDRMS-UHFFFAOYSA-N
• SMILES: CCC1=NN=C2N1N=C(S2)C3=CC(=CC=C3)NC(=O)C4=CC=C(C=C4)OC

Description

N-[3-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-4-methoxybenzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamide derivatives and is commonly referred to as ETBMT.

Mechanism of Action

The exact mechanism of action of ETBMT is not fully understood. However, it has been suggested that ETBMT exerts its anti-inflammatory and anticancer effects by inhibiting the activity of various enzymes and signaling pathways involved in inflammation and cancer progression. ETBMT has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators such as prostaglandins. It has also been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a signaling pathway involved in the regulation of inflammation and cancer progression.
Biochemical and Physiological Effects:
ETBMT has been shown to exhibit various biochemical and physiological effects. It has been shown to decrease the production of inflammatory mediators such as prostaglandins and cytokines. ETBMT has also been shown to induce apoptosis in cancer cells by activating the caspase cascade and inhibiting the activity of anti-apoptotic proteins. In addition, ETBMT has been shown to exhibit antioxidant properties by scavenging free radicals and reducing oxidative stress.

Advantages and Limitations for Lab Experiments

ETBMT has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been shown to exhibit potent anti-inflammatory and anticancer properties. However, there are also some limitations to using ETBMT in lab experiments. One limitation is that the exact mechanism of action is not fully understood, which makes it difficult to design experiments to investigate its effects. In addition, the solubility of ETBMT in water is relatively low, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on ETBMT. One direction is to further investigate the mechanism of action of this compound to better understand its effects on inflammation and cancer progression. Another direction is to investigate the potential use of ETBMT in combination with other drugs or therapies for the treatment of inflammatory diseases and cancer. Additionally, further studies are needed to investigate the safety and toxicity of ETBMT in vivo to determine its potential as a therapeutic agent.

Synthesis Methods

The synthesis of ETBMT involves the reaction between 4-methoxybenzoic acid and 3-(3-ethyl-1,2,4-triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and a catalyst such as N,N-dimethylaminopyridine (DMAP). The reaction is carried out in an organic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) under reflux conditions. The resulting product is then purified by recrystallization or chromatography.

Scientific Research Applications

ETBMT has been extensively studied for its potential therapeutic applications in various scientific research fields. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. ETBMT has been studied for its potential use in the treatment of various inflammatory diseases such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease. It has also been studied for its potential use in the treatment of cancer by inducing apoptosis in cancer cells.